Methyl 2-{[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate

Specification

• CAS No.: 1008984-49-3
• Molecular Formula: C18H16N2O4S
• Molecular Weight: 356.4
• IUPAC Name: methyl 2-[[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino]benzoate
• Standard InChI: InChI=1S/C18H16N2O4S/c1-11-7-9-12(10-8-11)20-16(21)15(25-18(20)23)19-14-6-4-3-5-13(14)17(22)24-2/h3-10,15,19H,1-2H3
• Standard InChI Key: OETISBKYFQPUBM-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=O)C(SC2=O)NC3=CC=CC=C3C(=O)OC

Introduction

Methyl 2-{[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound features a thiazolidine ring, which is significant in various biological activities, particularly in anti-inflammatory and antimicrobial properties. The structure includes a benzoate moiety, contributing to its reactivity and biological interactions.

Synthesis

The synthesis of Methyl 2-{[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate typically involves multi-step reactions. These reactions often require solvents such as dioxane or pyridine and may necessitate catalysts like copper salts or bases such as potassium carbonate to facilitate the reaction. The purification of the final product typically involves recrystallization techniques to ensure high purity and yield.

Characterization Techniques

Relevant analyses such as Nuclear Magnetic Resonance (NMR) and Infrared Spectroscopy (IR) are commonly used for the characterization of similar compounds. These techniques help confirm the structure and purity of the synthesized compound.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
2-{[3-(4-Methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoic acid	Not specified	Not specified	Anti-inflammatory
3-(4-Methylphenyl)-2-thioxo-1,3-thiazolidin-4-one	C10H9NOS	223.3	Not specified
Methyl 2-{[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate	Not specified	Not specified	Potential anti-inflammatory

Note: The data for Methyl 2-{[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoate is not fully detailed in the available literature, so some information is inferred from similar compounds.